Cas no 1019125-05-3 (3-Methyl(3-methylbutyl)aminopropanenitrile)

• Product name: 3-Methyl(3-methylbutyl)aminopropanenitrile
• CAS No: 1019125-05-3
• MF: C₉H₁₈N₂
• MW: 154.25262
• CID: 1062192
• PubChem ID: 28387173

3-Methyl(3-methylbutyl)aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[Methyl(3-methylbutyl)amino]propanenitrile
• AKOS000208158
• 3-(Isopentyl(methyl)amino)propanenitrile
• 1019125-05-3
• starbld0011788
• DB-304431
• SCHEMBL26004042
• 3-Methyl(3-methylbutyl)aminopropanenitrile

• Inchi： InChI=1S/C9H18N2/c1-9(2)5-8-11(3)7-4-6-10/h9H,4-5,7-8H2,1-3H3
• InChI Key： JYZOJGXMNUIAIY-UHFFFAOYSA-N
• SMILES： CC(C)CCN(C)CCC#N

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 0.866±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 245.3±13.0 ºC (760 Torr),
• Flash Point: 91.0±9.1 ºC,
• Solubility: Slightly soluble (6.9 g/l) (25 º C),

3-Methyl(3-methylbutyl)aminopropanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Methyl(3-methylbutyl)aminopropanenitrile

3-Methyl(3-methylbutyl)aminopropanenitrile: An Overview of a Promising Compound (CAS No. 1019125-05-3)

3-Methyl(3-methylbutyl)aminopropanenitrile, with the CAS number 1019125-05-3, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its complex molecular framework, which includes a nitrile group, an amine group, and multiple alkyl substituents. These structural features contribute to its diverse chemical properties and biological activities.

The chemical formula of 3-Methyl(3-methylbutyl)aminopropanenitrile is C₉H₁₇N₂. Its molecular weight is approximately 151.24 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reaction of 3-methylbutylamine with acrylonitrile or other suitable nitriles. The synthesis process can be optimized to achieve high yields and purity, making it a viable candidate for large-scale production.

In the realm of medicinal chemistry, 3-Methyl(3-methylbutyl)aminopropanenitrile has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have focused on its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, it has been shown to modulate G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are important targets for drug discovery.

The biological activity of 3-Methyl(3-methylbutyl)aminopropanenitrile has been extensively studied using both in vitro and in vivo models. In cell-based assays, it has exhibited potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and prostate cancers. These findings suggest that the compound may have therapeutic potential in the treatment of these cancers. Furthermore, preliminary studies have indicated that it may also have neuroprotective properties, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 3-Methyl(3-methylbutyl)aminopropanenitrile have also been investigated to assess its suitability as a drug candidate. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has good bioavailability. The compound is metabolized primarily by the liver, with the major metabolites being excreted in urine and feces. These pharmacokinetic characteristics suggest that it may be suitable for oral administration in clinical settings.

In terms of safety and toxicity, preclinical studies have indicated that 3-Methyl(3-methylbutyl)aminopropanenitrile has a relatively low toxicity profile. It did not show significant cytotoxicity at therapeutic concentrations in non-target cells and did not induce genotoxicity or mutagenicity in standard assays. However, further safety evaluations are necessary to ensure its long-term safety and efficacy.

The potential applications of 3-Methyl(3-methylbutyl)aminopropanenitrile extend beyond pharmaceuticals. In the field of materials science, it has been explored as a functional monomer for the synthesis of advanced polymers with unique properties. These polymers can be used in various applications, including drug delivery systems, coatings, and adhesives. The presence of the nitrile group in the molecule provides opportunities for further functionalization through chemical modifications.

In conclusion, 3-Methyl(3-methylbutyl)aminopropanenitrile (CAS No. 1019125-05-3) is a versatile compound with significant potential in multiple fields. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover more about its mechanisms of action and potential applications, paving the way for its use in novel therapeutic agents and advanced materials.